Cas no 2138584-93-5 (2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid)

• Product Name: 2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid
• CAS No: 2138584-93-5
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5852714
• PubChem ID: 165790162
• Update Time: 2025-10-16

2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid
• EN300-1162476
• 2138584-93-5
• 2-[(3-methylcyclobutyl)amino]quinazoline-5-carboxylic acid

• Inchi： 1S/C14H15N3O2/c1-8-5-9(6-8)16-14-15-7-11-10(13(18)19)3-2-4-12(11)17-14/h2-4,7-9H,5-6H2,1H3,(H,18,19)(H,15,16,17)
• InChI Key： QKIQEZVZVAXZKK-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C=NC(=N2)NC1CC(C)C1)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid

2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid: A Promising Compound in Medicinal Chemistry

2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid (CAS No. 2138584-93-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The structure of 2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid is characterized by a quinazoline core linked to a 3-methylcyclobutyl amino group. The presence of the cyclobutyl ring and the methyl substituent imparts unique conformational flexibility and hydrophobic properties to the molecule, which may contribute to its biological activity. Recent studies have highlighted the importance of these structural features in modulating protein-protein interactions and enzyme inhibition.

In the context of cancer research, 2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid has shown promising antitumor activity. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. This selective inhibition suggests that 2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid may have a favorable therapeutic index with minimal toxicity to normal cells.

Beyond its antitumor properties, 2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This dual functionality as both an antitumor and anti-inflammatory agent makes 2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid a versatile candidate for further drug development.

The pharmacokinetic profile of 2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid has also been evaluated in preclinical models. Results indicate that this compound exhibits good oral bioavailability and a favorable half-life, which are important considerations for its potential use in clinical settings. Additionally, preliminary toxicity studies have shown that 2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 2-(3-methylcyclobutyl)aminoquinazoline-5-carboxylic acid (CAS No. 2138584-93-5) represents a promising lead compound in the development of novel therapeutic agents for cancer and inflammatory diseases. Its unique structural features and multifaceted biological activities make it an attractive candidate for further preclinical and clinical investigation. Ongoing research aims to optimize its pharmacological properties and explore its potential as a safe and effective treatment option for patients in need.